1-Oxa-4-thiaspiro[4.5]decan-2-one

• CAS No.: 1564-39-2
• Molecular Formula: C8H12O2S
• Molecular Weight: 172.25 g/mol
• IUPAC Name: 1-oxa-4-thiaspiro[4.5]decan-2-one
• InChI: InChI=1S/C8H12O2S/c9-7-6-11-8(10-7)4-2-1-3-5-8/h1-6H2
• InChI Key: BWHAFZXYCVTNQI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)OC(=O)CS2

Description

1-Oxa-4-thiaspiro[4.5]decan-2-one is an organic compound with the molecular formula C8H12O2S. It is characterized by a unique spirocyclic structure that includes both oxygen and sulfur atoms within its ring system

Preparation Methods

The synthesis of 1-Oxa-4-thiaspiro[4.5]decan-2-one typically involves the reaction of cyclohexanone with a sulfur-containing reagent under controlled conditions. One common method involves the use of thioglycolic acid, which reacts with cyclohexanone in the presence of a catalyst to form the desired spirocyclic compound . The reaction conditions often require careful control of temperature and pH to ensure high yield and purity.

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and automated systems to optimize efficiency and consistency .

Chemical Reactions Analysis

1-Oxa-4-thiaspiro[4.5]decan-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, resulting in the formation of thiols or alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the sulfur atom in the ring is replaced by other nucleophiles, leading to the formation of different spirocyclic derivatives.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles such as amines or thiols . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Oxa-4-thiaspiro[4.5]decan-2-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex spirocyclic compounds, which are valuable in the development of new materials and catalysts.

Biology: This compound has been studied for its potential biological activities, including antimicrobial and antitumor properties.

Medicine: Research has shown that derivatives of this compound may act as selective 5-HT1A receptor agonists, making them potential candidates for the treatment of neurological disorders.

Industry: In the industrial sector, this compound is used in the synthesis of specialty chemicals and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-Oxa-4-thiaspiro[4.5]decan-2-one and its derivatives often involves interaction with specific molecular targets. For instance, as a 5-HT1A receptor agonist, it binds to the serotonin receptor, modulating neurotransmitter release and influencing various neurological pathways . This interaction can lead to therapeutic effects such as pain relief and neuroprotection.

Comparison with Similar Compounds

1-Oxa-4-thiaspiro[4.5]decan-2-one can be compared with other spirocyclic compounds, such as:

1-Oxaspiro[4.5]decan-2-one: Similar in structure but lacks the sulfur atom, which may result in different chemical reactivity and biological activity.

1,4-Dithiaspiro[4.5]decane:

1-Oxa-3,8-diazaspiro[4.5]decan-2-one: Contains nitrogen atoms in the ring, leading to different pharmacological profiles and uses.

The uniqueness of this compound lies in its specific combination of oxygen and sulfur atoms within the spirocyclic structure, which imparts distinct chemical and biological properties.